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Compound of Interest

Compound Name: Spathulatol

Cat. No.: B564685

For Immediate Release

[City, State] — Spathulatol, a sesqui-neolignan isolated from the pericarps of lllicium
spathulatum, presents a molecule of significant interest to the scientific community. This
technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, detailing the core physicochemical properties of Spathulatol,
alongside insights into its isolation and potential biological significance.

Physicochemical Characteristics

Spathulatol possesses a unique molecular structure, contributing to its distinct physical and
chemical properties. A summary of its key characteristics is presented below.

Property Value Source
Molecular Formula C30H3409 [1]
Molecular Weight 538.59 g/mol [1]

Soluble in Dimethyl Sulfoxide

Solubility (DMSO).[1]

Further quantitative data on melting point, boiling point, and specific solubility in various
solvents is not yet publicly available.
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Structural Elucidation and Spectral Data

The structure of Spathulatol has been elucidated through a combination of spectroscopic
techniques, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear
Magnetic Resonance (NMR) Spectroscopy (1D and 2D).

Mass Spectrometry (MS)

Specific mass spectral data for Spathulatol is not yet publicly available.

Infrared (IR) Spectroscopy

Specific infrared absorption data for Spathulatol is not yet publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific 1H and 13C NMR chemical shift data for Spathulatol is not yet publicly available.

Isolation of Spathulatol

Spathulatol is a naturally occurring compound found in the pericarps of Illicium spathulatum.

General Extraction and Isolation Workflow

While a detailed, peer-reviewed protocol for the specific isolation of Spathulatol has not been
identified in publicly available literature, a general workflow for the extraction and isolation of
lignans and neolignans from plant material can be described as follows:

Caption: Generalized workflow for the isolation of Spathulatol.

Biological Activity and Signaling Pathways

As a member of the lignan and neolignan class of compounds, Spathulatol is of interest for its
potential biological activities. While specific studies on Spathulatol are not yet available,
related compounds have demonstrated a range of effects, including anti-inflammatory and
anticancer properties.

Potential Anti-inflammatory and Anticancer Mechanisms
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Research into structurally similar sesqui-neolignans suggests that their biological effects may
be mediated through various signaling pathways. A potential, generalized signaling pathway

that could be investigated for Spathulatol is the PISK/Akt/mTOR pathway, which is crucial in
regulating cell growth, proliferation, and survival.

|
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Inhibition

Click to download full resolution via product page
Caption: Hypothesized interaction of Spathulatol with the PI3K/Akt/mTOR pathway.

Disclaimer: The signaling pathway depicted is a generalized representation and has not been
experimentally validated for Spathulatol. It serves as a potential avenue for future research
based on the activities of related compounds.

Conclusion
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Spathulatol is a structurally intriguing sesqui-neolignan with potential for further scientific
investigation. This guide provides the currently available physicochemical data and highlights
the need for further research to fully characterize its properties and biological activities. The
elucidation of its complete spectral data and the development of a standardized isolation
protocol will be crucial steps in advancing the study of this promising natural product.
Researchers are encouraged to consult the primary literature for in-depth information as it
becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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